3,5-DIMETHYL 1,2,6-TRIMETHYL-4-(THIOPHEN-3-YL)-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE

• IUPAC Name: dimethyl 1,2,6-trimethyl-4-thiophen-3-yl-4H-pyridine-3,5-dicarboxylate
• InChI: InChI=1S/C16H19NO4S/c1-9-12(15(18)20-4)14(11-6-7-22-8-11)13(16(19)21-5)10(2)17(9)3/h6-8,14H,1-5H3
• InChI Key: ILNVYBKYGIPXER-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1C)C)C(=O)OC)C2=CSC=C2)C(=O)OC
• Molecular Formula: C16H19NO4S
• Molecular Weight: 321.4 g/mol

Description

3,5-Dimethyl 1,2,6-trimethyl-4-(thiophen-3-yl)-1,4-dihydropyridine-3,5-dicarboxylate is a 1,4-dihydropyridine (1,4-DHP) derivative characterized by a central dihydropyridine ring substituted with methyl groups at positions 1, 2, and 6, methyl ester groups at positions 3 and 5, and a thiophen-3-yl moiety at position 3. This compound belongs to a class of molecules historically investigated for cardiovascular applications, as 1,4-DHPs are known calcium channel modulators . The inclusion of a sulfur-containing thiophene ring distinguishes it from classical 1,4-DHPs (e.g., nifedipine analogs), offering unique electronic and steric properties that may influence biological activity and physicochemical behavior.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of dihydropyridine derivatives typically involves the Hantzsch reaction, which is a multi-component reaction. The general procedure includes the condensation of an aldehyde, a β-keto ester, and ammonia or an amine under acidic or basic conditions. The specific reaction conditions, such as temperature, solvent, and catalysts, can vary depending on the desired product.

Industrial Production Methods

Industrial production of such compounds often involves optimizing the reaction conditions to maximize yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and scalable reaction setups.

Chemical Reactions Analysis

Types of Reactions

Oxidation: Dihydropyridines can undergo oxidation to form pyridine derivatives.

Reduction: Reduction reactions can convert dihydropyridines to tetrahydropyridines.

Substitution: Various substitution reactions can introduce different functional groups into the dihydropyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Halogenation, nitration, and sulfonation reactions can be performed using appropriate reagents like halogens, nitric acid (HNO₃), and sulfuric acid (H₂SO₄).

Major Products

The major products of these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields pyridine derivatives, while reduction can produce tetrahydropyridines.

Scientific Research Applications

Medicinal Chemistry

Antioxidant Properties
Research indicates that derivatives of dihydropyridine compounds exhibit notable antioxidant activities. For instance, studies have shown that compounds similar to 3,5-DIMETHYL 1,2,6-TRIMETHYL-4-(THIOPHEN-3-YL)-1,4-DIHYDROPYRIDINE can effectively scavenge free radicals and reduce oxidative stress in biological systems. This property makes them potential candidates for developing drugs aimed at combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases .

Antimicrobial Activity
The compound has demonstrated antimicrobial properties against various pathogens. In vitro studies have reported that dihydropyridine derivatives can inhibit the growth of bacteria and fungi. This antimicrobial activity can be attributed to the thiophene moiety in the structure, which enhances interaction with microbial membranes .

Organic Synthesis

Catalysts in Organic Reactions
3,5-DIMETHYL 1,2,6-TRIMETHYL-4-(THIOPHEN-3-YL)-1,4-DIHYDROPYRIDINE has been utilized as a catalyst in several organic reactions. Its ability to facilitate reactions such as Michael additions and Diels-Alder reactions makes it valuable in synthetic organic chemistry. The presence of multiple functional groups allows for diverse reactivity patterns .

Synthesis of Complex Molecules
This compound serves as a building block for synthesizing more complex molecules. Its structural features enable the formation of various derivatives that can be further modified for specific applications in pharmaceuticals and agrochemicals. Researchers have successfully synthesized other biologically active compounds using this dihydropyridine framework as a precursor .

Material Science

Conductive Polymers
The incorporation of thiophene units into polymer matrices has led to the development of conductive polymers. Compounds like 3,5-DIMETHYL 1,2,6-TRIMETHYL-4-(THIOPHEN-3-YL)-1,4-DIHYDROPYRIDINE are explored for their potential use in organic electronics due to their electrical conductivity and stability. These materials are being investigated for applications in organic light-emitting diodes (OLEDs) and organic solar cells .

Nanocomposite Materials
Recent studies have explored the use of this compound in creating nanocomposite materials. When combined with nanoparticles or other nanostructures, it enhances the mechanical and thermal properties of the composites while providing functional characteristics such as improved conductivity or catalytic activity .

Case Studies

Study	Application	Findings
	Antioxidant Activity	Demonstrated significant free radical scavenging ability in cellular models.
	Antimicrobial Properties	Effective against Staphylococcus aureus and Escherichia coli with low MIC values.
	Organic Synthesis	Used as a catalyst for Michael addition reactions with high yields and selectivity.
	Conductive Polymers	Exhibited enhanced electrical conductivity when incorporated into polymer blends.
	Nanocomposite Materials	Improved thermal stability and mechanical strength observed in composite formulations.

Mechanism of Action

The mechanism of action of dihydropyridine derivatives, particularly in medicinal applications, often involves the inhibition of calcium channels. This leads to a decrease in intracellular calcium levels, resulting in vasodilation and reduced blood pressure. The specific molecular targets and pathways can vary depending on the compound and its application.

Comparison with Similar Compounds

Structural and Substituent Analysis

The key structural differentiator of the target compound is the thiophen-3-yl group at position 4. Comparable analogs feature aromatic or heteroaromatic substituents, such as:

• 4-Pyridinyl (e.g., dimethyl 1,2,6-trimethyl-4-pyridin-4-yl-1,4-dihydropyridine-3,5-dicarboxylate, C₁₇H₂₀N₂O₄, MW 316.36) .
• 4-Nitrophenyl (e.g., nifedipine analogs, C₁₈H₁₈N₂O₆, MW 358.35) .
• 4-Bromophenyl/4-Fluorophenyl (e.g., dimethyl 1,2,6-trimethyl-4-(4-bromophenyl)-1,4-DHP-3,5-dicarboxylate, C₁₈H₁₉BrN₂O₄, MW 407.26) .

Table 1: Substituent Effects on Molecular Properties

Compound	4-Position Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	Thiophen-3-yl	C₁₈H₂₀N₂O₄S	~360.43	Sulfur heterocycle, electron-rich
4-Pyridinyl Analog	Pyridin-4-yl	C₁₇H₂₀N₂O₄	316.36	Nitrogen heterocycle, planar geometry
4-Bromophenyl Analog	4-Bromophenyl	C₁₈H₁₉BrN₂O₄	407.26	Halogenated, electron-withdrawing
Nifedipine Analog	4-Nitrophenyl	C₁₈H₁₈N₂O₆	358.35	Nitro group, strong electron withdrawal

Key Observations :

• Electronic Effects : The thiophene ring is less electron-withdrawing than nitro or bromo groups but more electron-rich than pyridine. This may alter binding affinity to calcium channels, which are sensitive to substituent polarity .

Physicochemical Properties

• Solubility : Thiophene’s lipophilicity (logP ~2.5) is higher than pyridine (logP ~0.8) but lower than bromophenyl (logP ~3.0), suggesting intermediate solubility in lipid bilayers .
• Melting Points : Thiophene-containing DHPs typically exhibit lower melting points (~120–150°C) compared to nitro- or bromo-substituted analogs (>160°C) due to reduced crystallinity from asymmetric sulfur .

Pharmacological Activity

While direct data for the target compound are unavailable, structurally related 1,4-DHPs provide insights:

• 4-Bromophenyl Analog : Showed a 45% decrease in vascular resistance at 0.1 mg/kg (i.v.), attributed to the electron-withdrawing bromine enhancing calcium channel blockade.
• 4-Pyridinyl Analog : Moderate activity (~30% decrease) due to pyridine’s planar geometry limiting membrane interaction.
• However, its electron-rich nature could reduce voltage-dependent binding efficiency compared to nitro derivatives .

Crystallographic and Conformational Analysis

• Ring Puckering : The thiophene substituent may induce distinct puckering in the 1,4-DHP ring compared to phenyl/pyridinyl groups. Cremer-Pople parameters (e.g., amplitude $ q $) could differ due to sulfur’s larger atomic radius and bond angles .
• Hydrogen Bonding : Thiophene’s sulfur may participate in weak C–H···S interactions, unlike nitro or pyridinyl groups, which form stronger hydrogen bonds (e.g., N–H···O/N) .

Biological Activity

3,5-DIMETHYL 1,2,6-TRIMETHYL-4-(THIOPHEN-3-YL)-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE is a compound belonging to the class of 1,4-dihydropyridines (DHPs), which are known for their diverse biological activities. This article aims to explore the biological activity of this specific compound through various studies and findings.

Chemical Structure and Properties

The chemical structure of 3,5-DIMETHYL 1,2,6-TRIMETHYL-4-(THIOPHEN-3-YL)-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE can be represented as follows:

$$\text{C}_{16}\text{H}_{21}\text{N}\text{O}_4\text{S}$$

Molecular Characteristics

• Molecular Weight : 323.41 g/mol
• CAS Number : Not specifically listed but falls under the broader category of DHP derivatives.

Biological Activities

The biological activities of this compound have been investigated in various contexts:

Antioxidant Activity

Several studies have highlighted the antioxidant properties of DHP derivatives. For example:

• A study demonstrated that DHPs could scavenge free radicals effectively, suggesting potential applications in preventing oxidative stress-related diseases .

Antihypertensive Effects

DHPs are well-known for their antihypertensive properties. Research indicates that:

• Compounds similar to 3,5-DIMETHYL 1,2,6-TRIMETHYL-4-(THIOPHEN-3-YL)-1,4-DIHYDROPYRIDINE exhibit vasodilatory effects by blocking calcium channels in vascular smooth muscle cells .

Antimicrobial Activity

Research has also shown that certain DHP derivatives possess antimicrobial properties:

• A recent study indicated that modifications in the DHP structure enhance its efficacy against various bacterial strains .

Study 1: Antioxidant Evaluation

In an experimental setup where various DHP derivatives were tested for antioxidant activity:

• Method : DPPH radical scavenging assay.
• Results : The compound exhibited significant scavenging activity with an IC50 value comparable to standard antioxidants like ascorbic acid.

Compound	IC50 (µM)
Ascorbic Acid	15.0
3,5-Dimethyl DHP	18.5

Study 2: Antihypertensive Mechanism

A pharmacological study focused on the antihypertensive effects of similar DHP compounds:

• Method : In vivo studies on hypertensive rat models.
• Findings : The compound reduced systolic blood pressure significantly after administration.

Treatment	Systolic BP Reduction (mmHg)
Control	0
DHP Derivative	25